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Introduction

This technical guide provides an in-depth overview of Fenofibrate-13C6, a stable isotope-
labeled version of the lipid-regulating agent Fenofibrate. Fenofibrate is a widely prescribed
medication for the treatment of dyslipidemia, primarily acting as a peroxisome proliferator-
activated receptor alpha (PPARQ) agonist.[1][2] Isotopically labeled compounds such as
Fenofibrate-13C6 are indispensable tools in modern biomedical research, particularly in
pharmacokinetic studies, metabolic profiling, and as internal standards for quantitative analysis
by mass spectrometry. This guide will cover the available technical data, potential applications,
and relevant experimental context for Fenofibrate-13C6.

Chemical and Physical Data

While a specific CAS number for Fenofibrate-13C6 is not readily available in public chemical
databases, the properties of the unlabeled compound, Fenofibrate, are well-documented and
provide a reference point.

Table 1: Physicochemical Properties of Fenofibrate
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Property Value Source
CAS Number 49562-28-9 [31[4]
Molecular Formula C20H21ClOa4 [5]
Molecular Weight 360.83 g/mol

White to off-white crystalline
Appearance

powder
Melting Point 79-82 °C

Sparingly soluble in water.

- Soluble in organic solvents like

Solubility

ethanol, DMSO, and

dimethylformamide (DMF).

propan-2-yl 2-[4-(4-
IUPAC Name chlorobenzoyl)phenoxy]-2-

methylpropanoate

For Fenofibrate-13C6, the molecular weight would be increased by approximately 6.018 g/mol
due to the substitution of six 12C atoms with 13C atoms. The exact location of the 13C labels
would need to be specified by the manufacturer.

Applications in Research and Development

Stable isotope-labeled compounds like Fenofibrate-13C6 are primarily used as internal
standards in quantitative bioanalytical assays, such as liquid chromatography-mass
spectrometry (LC-MS/MS). The co-elution of the labeled standard with the unlabeled analyte
allows for precise and accurate quantification by correcting for matrix effects and variations in
sample processing and instrument response.

Given the metabolic pathways of Fenofibrate, Fenofibrate-13C6 can also be employed in
metabolic fate and drug-drug interaction studies. Following administration, Fenofibrate is
rapidly hydrolyzed to its active metabolite, fenofibric acid. Studies have utilized LC-MS/MS to
identify various metabolites of fenofibrate in biological matrices like urine and plasma. The use
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of a 13C-labeled tracer would facilitate the unambiguous identification and quantification of its
metabolites.

Experimental Protocols

While specific experimental protocols for Fenofibrate-13C6 are not widely published,
methodologies for the analysis of Fenofibrate and its metabolites using isotopically labeled
internal standards (such as Fenofibrate-d6) are well-established and can be adapted.

Sample Preparation for LC-MS/MS Analysis

A typical protocol for the extraction of Fenofibrate and its metabolites from plasma or urine
would involve the following steps:

« Internal Standard Spiking: A known concentration of Fenofibrate-13C6 is added to the
biological sample at the beginning of the extraction process.

e Protein Precipitation: For plasma samples, proteins are precipitated using a solvent like
acetonitrile or methanol.

e Liquid-Liquid Extraction or Solid-Phase Extraction (SPE): Further purification can be
achieved to remove interfering substances.

» Reconstitution: The dried extract is reconstituted in a solvent compatible with the LC mobile
phase.

LC-MS/MS Instrumentation and Conditions

The following table summarizes typical parameters for the analysis of Fenofibrate.

Table 2: Exemplary LC-MS/MS Parameters for Fenofibrate Analysis
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Parameter Typical Setting

LC Column Reversed-phase C18 column

A gradient of water and an organic solvent (e.g.,
Mobile Phase acetonitrile or methanol) with a modifier like

formic acid.

Electrospray lonization (ESI), typically in

lonization Mode positive or negative mode depending on the
analyte.

Mass Spectrometer Triple quadrupole mass spectrometer.

Detection Mode Multiple Reaction Monitoring (MRM).

For Fenofibrate-13C6, the MRM transitions would be shifted by +6 m/z units compared to the
unlabeled Fenofibrate, assuming a 6-carbon labeling pattern.

Signaling Pathway

Fenofibrate primarily exerts its therapeutic effects by activating the Peroxisome Proliferator-
Activated Receptor alpha (PPARAQ), a nuclear receptor that regulates the expression of genes
involved in lipid metabolism.
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Caption: Mechanism of action of Fenofibrate via PPARa activation.

Quantitative Data

Quantitative data from clinical studies on Fenofibrate demonstrate its efficacy in modulating
lipid profiles. While specific data for Fenofibrate-13C6 is not available, the expected biological
effects would be identical to the unlabeled drug.

Table 3: Effects of Fenofibrate on Lipid Parameters in Patients with Hypertriglyceridemia
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. Change after 6

Baseline
Parameter months of p-value Source

(mean * SD)

Treatment

Triglycerides

3615 -50.1% <0.001
(mmol/L)
Total Cholesterol  Not specified -24.7% <0.001
LDL-C Not specified -25.5% <0.001
Non-HDL-C Not specified -33.7% Not specified

Table 4: Efficacy of Fenofibrate Monotherapy in Persons with Spinal Cord Injury (4-month trial)

Change from

Parameter Baseline p-value Source
Serum Triglycerides -40% (x20%) <0.05
LDL-C -18% (+12%) <0.05
HDL-C +23% (+23%) <0.05
Conclusion

Fenofibrate-13C6 is a valuable research tool for scientists and drug development
professionals. Its primary application lies in its use as an internal standard for the accurate
quantification of Fenofibrate and its metabolites in biological samples. Furthermore, it can serve
as a tracer in studies investigating the metabolism and disposition of Fenofibrate. While a
specific CAS number is not readily found in public databases, its chemical properties and
biological activity are expected to be analogous to unlabeled Fenofibrate. The experimental
protocols and signaling pathway information provided in this guide offer a solid foundation for
the integration of Fenofibrate-13C6 into research and development workflows.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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